N-allyl-2-(1H-indol-3-yl)-2-oxoacetamide
Description
N-allyl-2-(1H-indol-3-yl)-2-oxoacetamide, also known as AI-10-49, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of N-allyl-2-(1H-indol-3-yl)-2-oxoacetamide, also known as 2-(1H-indol-3-yl)-2-oxo-N-(prop-2-en-1-yl)acetamide:
Pharmaceutical Development
N-allyl-2-(1H-indol-3-yl)-2-oxoacetamide: is a promising compound in pharmaceutical research due to its indole core, which is a “privileged scaffold” in drug discovery. Indole derivatives are known for their wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties . This compound can be used as a starting point for the synthesis of new drugs targeting various diseases.
Synthetic Organic Chemistry
In synthetic organic chemistry, N-allyl-2-(1H-indol-3-yl)-2-oxoacetamide serves as a versatile building block. It can be used in the synthesis of complex heterocyclic compounds through various reactions such as cycloadditions and N-alkylations . These reactions are crucial for developing new materials and molecules with potential applications in pharmaceuticals and materials science.
Material Science
The indole derivatives, including N-allyl-2-(1H-indol-3-yl)-2-oxoacetamide , are explored for their applications in material science. They can be used in the development of polymers and composite materials with unique properties such as enhanced conductivity, stability, and mechanical strength . These materials have potential applications in electronics, coatings, and biomedical devices.
Chemical Biology
In chemical biology, N-allyl-2-(1H-indol-3-yl)-2-oxoacetamide is used as a probe to study biological systems. Its ability to interact with proteins, nucleic acids, and other biomolecules makes it a useful tool for investigating cellular processes and molecular interactions. This helps in elucidating the complex mechanisms underlying biological functions and diseases.
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properties
IUPAC Name |
2-(1H-indol-3-yl)-2-oxo-N-prop-2-enylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O2/c1-2-7-14-13(17)12(16)10-8-15-11-6-4-3-5-9(10)11/h2-6,8,15H,1,7H2,(H,14,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZHLHGHNERAFQF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C(=O)C1=CNC2=CC=CC=C21 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-allyl-2-(1H-indol-3-yl)-2-oxoacetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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